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Compound of Interest

Compound Name:
3-Chloro-4-

Fluorophenylacetonitrile

CAS No.: 658-98-0

Cat. No.: B1586980

Get Quote

Executive Summary & Pharmaceutical Context
3-Chloro-4-Fluorophenylacetonitrile (CAS 658-98-0) is a critical intermediate in medicinal

chemistry, particularly in the development of fluoroquinolone antibiotics and other bioactive

scaffolds. The incorporation of fluorine and chlorine substituents on the phenyl ring modulates

metabolic stability and lipophilicity, key parameters in optimizing pharmacokinetics. While

valuable for synthesizing phenylacetic acid derivatives and phenethylamines, this compound

and its synthetic precursors pose significant safety challenges that require strict adherence to

laboratory protocols.

Safety Profile & Hazard Identification
Core Directive: This substance is classified as an irritant and potentially toxic. All handling must

occur within a certified chemical fume hood.

Hazard Classification (GHS):
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Acute Toxicity (Oral/Inhalation/Dermal): Category 4 (Harmful if swallowed, in contact with

skin, or inhaled).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).[1]

Toxicological Considerations: Nitriles can liberate cyanide ions (CN-) under metabolic or

extreme chemical conditions. While 3-Chloro-4-Fluorophenylacetonitrile is primarily an

irritant, the potential for metabolic activation necessitates treating it with high caution.

Parameter Specification

Signal Word WARNING

Hazard Statements H302, H312, H332, H315, H319, H335

Molecular Formula C₈H₅ClFN

Molecular Weight 169.58 g/mol

Physical State Solid / Crystalline Powder

Melting Point Approx. 55–58 °C (Derivative dependent)

Operational Protocol: Safe Handling & Storage
Objective: To establish a self-validating system for the safe use of 3-Chloro-4-
Fluorophenylacetonitrile in a research setting.

A. Engineering Controls

Ventilation: Use only in a chemical fume hood with a face velocity of at least 100 fpm.

Containment: All weighing and transfer operations must utilize secondary containment trays

to prevent benchtop contamination.
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B. Personal Protective Equipment (PPE)

Respiratory: If dust formation is possible and hood containment is breached, a NIOSH-

approved respirator with organic vapor/acid gas cartridges and N95 pre-filters is required.

Dermal: Nitrile rubber gloves (minimum thickness 0.11 mm) are standard. Double-gloving is

recommended during transfer of neat material.

Ocular: Chemical safety goggles. Face shields should be used if there is a risk of splashing

solutions.

C. Storage & Stability

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances.

Incompatibilities: Strong oxidizing agents, strong bases, and strong reducing agents. Contact

with strong acids may liberate toxic fumes.

Shelf Life: Hygroscopic; keep container tightly closed to prevent hydrolysis to the

corresponding phenylacetic acid.

Analytical Characterization
Verifying the identity and purity of the material is essential before use in downstream

applications.[2]

¹H NMR (Chloroform-d): Expect a singlet for the benzylic methylene protons (~3.7 ppm). The

aromatic region (7.0–7.5 ppm) will show a characteristic splitting pattern due to the 3-Cl, 4-F

substitution (coupling between H-F and H-H).

IR Spectroscopy: A sharp, weak-to-medium absorption band around 2250 cm⁻¹ is diagnostic

for the nitrile (C≡N) stretch.

Mass Spectrometry: The molecular ion [M]⁺ should be observed at m/z ~169/171 (3:1 ratio

due to ³⁵Cl/³⁷Cl isotopes).

Safety & Workflow Visualization
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The following diagram outlines the decision logic for handling halogenated nitriles in a research

laboratory.

Material Receipt:
3-Chloro-4-Fluorophenylacetonitrile
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Weighing & Solubilization
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STOP: Do Not Proceed
Contact EHS

Fail

Waste Disposal:
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Figure 1: Operational workflow for the safe intake and handling of halogenated

phenylacetonitriles, emphasizing engineering control verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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